1-(thietan-3-yl)piperazine dihydrochloride
Overview
Description
1-(Thietan-3-yl)piperazine dihydrochloride (TPD) is an organic compound that has been studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. TPD belongs to the class of compounds known as piperazines, which are cyclic amines with a nitrogen atom at the center of the ring. TPD is a white crystalline solid with a molecular weight of 303.84 g/mol and a melting point of 101-103°C.
Scientific Research Applications
1-(thietan-3-yl)piperazine dihydrochloride has been studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. 1-(thietan-3-yl)piperazine dihydrochloride has been shown to have anticonvulsant, anti-inflammatory, and analgesic activities in animal models. In addition, 1-(thietan-3-yl)piperazine dihydrochloride has been studied for its potential to inhibit the growth of cancer cells and to act as a neuroprotectant in animal models of stroke.
Mechanism of Action
The mechanism of action of 1-(thietan-3-yl)piperazine dihydrochloride is not yet fully understood, but it is believed to act by modulating the activity of several enzymes and receptors. 1-(thietan-3-yl)piperazine dihydrochloride has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 1-(thietan-3-yl)piperazine dihydrochloride has been shown to bind to and activate the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
1-(thietan-3-yl)piperazine dihydrochloride has been shown to have a variety of biochemical and physiological effects. In animal models, 1-(thietan-3-yl)piperazine dihydrochloride has been shown to reduce seizures and inflammation, as well as to possess antinociceptive and neuroprotective properties. In addition, 1-(thietan-3-yl)piperazine dihydrochloride has been found to modulate the activity of several enzymes and receptors, including acetylcholinesterase and the 5-HT1A receptor.
Advantages and Limitations for Lab Experiments
1-(thietan-3-yl)piperazine dihydrochloride has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively inexpensive. In addition, 1-(thietan-3-yl)piperazine dihydrochloride is stable in aqueous solutions and has a wide range of potential applications in medicinal chemistry, pharmacology, and biochemistry. However, 1-(thietan-3-yl)piperazine dihydrochloride also has some limitations. It is not soluble in organic solvents, and its mechanism of action is not yet fully understood.
Future Directions
The potential applications of 1-(thietan-3-yl)piperazine dihydrochloride are still being explored, and there are a number of possible future directions for research. These include further studies on the mechanism of action of 1-(thietan-3-yl)piperazine dihydrochloride, improved synthesis methods, and the development of new formulations for its use in laboratory experiments. In addition, further studies on the biochemical and physiological effects of 1-(thietan-3-yl)piperazine dihydrochloride in animal models are needed in order to better understand its potential therapeutic applications. Finally, further studies on the potential applications of 1-(thietan-3-yl)piperazine dihydrochloride in medicinal chemistry, pharmacology, and biochemistry are needed in order to identify new uses for this compound.
Synthesis Methods
1-(thietan-3-yl)piperazine dihydrochloride can be synthesized from a variety of precursor compounds, including thiophene-3-carboxylic acid, piperazine, and chloroform. The synthesis begins by reacting thiophene-3-carboxylic acid with piperazine in aqueous solution to form an intermediate compound, thiophene-3-carboxylamide. This intermediate is then reacted with chloroform in an aqueous solution to form 1-(thietan-3-yl)piperazine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(thietan-3-yl)piperazine dihydrochloride involves the reaction of thietane-3-carboxylic acid with piperazine followed by conversion of the resulting product to the dihydrochloride salt.", "Starting Materials": [ "Thietane-3-carboxylic acid", "Piperazine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Thietane-3-carboxylic acid is reacted with piperazine in ethanol at reflux temperature for several hours.", "The resulting product is then purified by recrystallization from ethanol.", "The purified product is dissolved in hydrochloric acid and the dihydrochloride salt is formed by addition of sodium hydroxide.", "The dihydrochloride salt is then isolated by filtration and dried to yield the final product, 1-(thietan-3-yl)piperazine dihydrochloride." ] } | |
CAS RN |
2763755-52-6 |
Product Name |
1-(thietan-3-yl)piperazine dihydrochloride |
Molecular Formula |
C7H16Cl2N2S |
Molecular Weight |
231.2 |
Purity |
95 |
Origin of Product |
United States |
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